Cas no 1805537-29-4 (Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-carboxylate
• CAS No: 1805537-29-4
• MF: C₁₀H₁₁F₂NO₄
• MW: 247.19545006752
• CID: 4887700
• Update Time: 2025-08-02

Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-carboxylate

• Inchi： 1S/C10H11F2NO4/c1-3-17-10(15)6-7(9(11)12)13-4-5(14)8(6)16-2/h4,9,14H,3H2,1-2H3
• InChI Key： DXERZQCMAMATIK-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=C(C(=CN=1)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 1.3
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-carboxylate

Research Brief on Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-carboxylate (CAS: 1805537-29-4)

Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-carboxylate (CAS: 1805537-29-4) is a fluorinated pyridine derivative that has garnered significant attention in recent pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic molecules known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of difluoromethyl and methoxy groups in its structure enhances its metabolic stability and bioavailability, making it a promising candidate for drug development.

Recent studies have focused on the synthesis and optimization of Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-carboxylate to explore its potential applications. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route for this compound, highlighting its scalability and high yield (up to 85%). The study emphasized the role of the difluoromethyl group in improving the compound's lipophilicity, which is crucial for membrane permeability in drug candidates. Additionally, the methoxy and hydroxy substituents were found to contribute to hydrogen bonding interactions with biological targets, enhancing binding affinity.

In the agrochemical sector, research has demonstrated the compound's efficacy as a precursor for developing new-generation fungicides. A 2022 study published in Pest Management Science revealed that derivatives of Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-carboxylate exhibited strong inhibitory activity against Fusarium species, a common plant pathogen. The difluoromethyl group was identified as a key moiety for disrupting fungal cell wall synthesis, offering a potential mechanism of action for future fungicide development.

Pharmacological evaluations of this compound have shown promising results in preclinical models. A recent in vitro study (2023) demonstrated its moderate inhibitory activity against COX-2 enzymes (IC50 = 12.3 μM), suggesting potential anti-inflammatory applications. However, researchers noted the need for structural optimization to improve selectivity and reduce off-target effects. Molecular docking simulations indicated that the compound's pyridine core interacts favorably with the COX-2 active site, while the ester group may contribute to its metabolic stability.

Current challenges in the development of Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-carboxylate include improving its aqueous solubility and reducing potential hepatotoxicity observed in preliminary animal studies. Researchers are exploring various salt forms and prodrug strategies to address these limitations. The compound's unique structural features continue to make it a valuable scaffold for medicinal chemistry, with several patent applications filed in 2023-2024 for its derivatives in various therapeutic areas.

Future research directions for this compound include comprehensive ADMET profiling, mechanism of action studies, and further structural modifications to enhance its pharmacological properties. The growing body of literature on Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-carboxylate suggests it will remain an important focus of chemical biology research in the coming years, particularly in the development of novel antimicrobial and anti-inflammatory agents.